Cas no 5335-75-1 (4-Butylpyridine)

• Product Name: 4-Butylpyridine
• CAS No: 5335-75-1
• MF: C₉H₁₃N
• MW: 135.206222295761
• MDL: MFCD00129015
• CID: 382947
• PubChem ID: 138459
• Update Time: 2025-05-28

4-Butylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-Butylpyridine
• Pyridine, 4-butyl-
• 4-buthylpyridine
• 4-Butyl-pyridin
• 4-n-butylpyridine
• Pyridine,4-butyl
• 4-BUTYL PYRIDINE
• 84YCH4G36W
• LWMDPZVQAMQFOC-UHFFFAOYSA-N
• NSC970
• 4-butyl-pyridine
• Pyridine, 4-n-butyl
• FCH839604
• VP14680
• RP01067
• EN001339
• BL000376
• AX8095414
• AB1010159
• Y9365
• A829535
• Cyclohexylethylether
• AKOS006273588
• DS-18604
• Q27269564
• FT-0617951
• UNII-84YCH4G36W
• MFCD00129015
• DTXSID60201511
• 5335-75-1
• CS-0186972
• NSC-970
• 4-Butylpyirdine
• NSC 970
• SCHEMBL346623
• DTXCID90124002

• MDL： MFCD00129015
• Inchi： 1S/C9H13N/c1-2-3-4-9-5-7-10-8-6-9/h5-8H,2-4H2,1H3
• InChI Key： LWMDPZVQAMQFOC-UHFFFAOYSA-N
• SMILES： N1C=CC(=CC=1)CCCC

Computed Properties

• Exact Mass: 135.10500
• Monoisotopic Mass: 135.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 74.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 12.9

Experimental Properties

• Density: 0.9157
• Melting Point: 31.33°C (estimate)
• Boiling Point: 203.93°C (estimate)
• Refractive Index: 1.4946
• PSA: 12.89000
• LogP: 2.42420

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 4-Butylpyridine

Comprehensive Guide to 4-Butylpyridine (CAS No. 5335-75-1): Properties, Applications, and Industry Insights

4-Butylpyridine (CAS No. 5335-75-1) is a versatile organic compound belonging to the pyridine derivative family. With its unique chemical structure, this compound has garnered significant attention in pharmaceutical, agrochemical, and material science research. The 4-butylpyridine structure features a pyridine ring substituted with a butyl group at the fourth position, offering distinct reactivity and solubility properties. Researchers and industry professionals frequently search for 4-butylpyridine synthesis methods, 4-butylpyridine solubility data, and 4-butylpyridine applications in catalysis, reflecting its broad utility.

In recent years, the demand for 4-butylpyridine derivatives has surged due to their role in developing advanced materials. For instance, its use in liquid crystal formulations aligns with the growing interest in flexible displays and optoelectronic devices. Environmental concerns have also driven searches for green synthesis of 4-butylpyridine, as industries seek sustainable alternatives. The compound’s logP value and hydrogen bonding capacity make it a subject of interest in drug design, particularly for CNS-targeting pharmaceuticals.

The physicochemical properties of 4-Butylpyridine (CAS No. 5335-75-1) include a molecular weight of 135.21 g/mol, a boiling point of approximately 200°C, and moderate water solubility. These characteristics are critical for formulators exploring 4-butylpyridine as a solvent additive or reaction medium. Analytical techniques like GC-MS analysis of 4-butylpyridine and HPLC purification methods are commonly discussed in technical forums, addressing quality control challenges.

Emerging applications in coordination chemistry highlight 4-butylpyridine’s role as a ligand for transition metal complexes. This aligns with trends in energy storage research, where such complexes are investigated for battery technologies. Additionally, the compound’s photostability makes it relevant for UV-absorbing materials, a hot topic in polymer science. Patent databases reveal innovations in 4-butylpyridine-containing polymers for specialty coatings.

From a regulatory perspective, 4-butylpyridine safety data sheets emphasize proper handling procedures, though it remains unclassified under major hazardous substance lists. The compound’s biodegradability profile and ecotoxicological data are frequently queried, reflecting the chemical industry’s focus on environmental stewardship. Recent publications explore 4-butylpyridine in ionic liquids, tapping into the circular economy trend.

Market analysts project growth for 4-butylpyridine suppliers due to expanding applications in electronic chemicals and pharmaceutical intermediates. The compound’s price trends and manufacturing scalability are common search queries among procurement specialists. Technical discussions often center on 4-butylpyridine stability under acidic conditions and storage recommendations, crucial for supply chain management.

In academic circles, 4-butylpyridine vibrational spectroscopy studies provide insights into molecular interactions, while computational chemistry models predict its behavior in complex systems. The compound’s nucleophilic substitution reactivity makes it valuable for teaching advanced organic chemistry concepts. These educational applications contribute to consistent search volumes for 4-butylpyridine reaction mechanisms.

Future research directions may explore 4-butylpyridine in renewable energy systems or biomedical imaging probes, areas generating substantial scientific interest. The compound’s structure-activity relationships continue to inspire innovation across multiple disciplines, ensuring its relevance in next-generation technologies.